Cas no 2228488-40-0 (1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one
• CAS No: 2228488-40-0
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 6308074
• PubChem ID: 165969744
• Update Time: 2025-05-26

1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one
• 2228488-40-0
• EN300-1954845

• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-4(6(13)7(10)11)12-5(9)2-3/h1-2,7H
• InChI Key： MMKYKGWKHPYQHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(C(F)F)=O)C=1)Cl

Computed Properties

• Exact Mass: 224.9559754g/mol
• Monoisotopic Mass: 224.9559754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one

1-(4,6-Dichloropyridin-2-yl)-2,2-difluoroethan-1-one: A Comprehensive Overview

The compound 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one (CAS No. 2228488-40-0) is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties. Recent studies have highlighted its potential in agricultural chemistry and materials science, making it a subject of intense research interest.

The molecular structure of 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one consists of a pyridine ring substituted with two chlorine atoms at the 4 and 6 positions. This substitution pattern imparts stability to the molecule while also contributing to its electronic properties. The pyridine ring is further connected to a ketone group via a difluoroethylene bridge. The presence of fluorine atoms at the 2-position of the ethylene group introduces additional electronic effects, enhancing the compound's reactivity and selectivity in various reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one. Researchers have developed novel routes that utilize catalytic systems to achieve high yields and purity. These methods not only improve the scalability of production but also reduce environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most notable applications of this compound is in the field of agricultural chemistry. Studies have demonstrated its potential as a herbicide with high efficacy against various weeds while maintaining low toxicity to crops. The mechanism of action involves interference with essential biochemical pathways in plants, leading to selective inhibition of weed growth without adversely affecting desired crops.

In addition to its agricultural applications, 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its potential as a building block for constructing functional materials with tailored properties.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to strong intermolecular forces arising from the electron-withdrawing groups present in its structure. Its solubility in organic solvents makes it suitable for various chemical processes and formulations.

Furthermore, the compound's stability under various conditions has been extensively studied. Research indicates that it maintains stability under normal storage conditions and exhibits resistance to photodegradation, which is crucial for its practical applications.

In conclusion, 1-(4,6-dichloropyridin-2-yl)-2,2-difluoroethan-1-one (CAS No. 2228488-40-0) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development across multiple disciplines.